Cas no 1340220-69-0 (2-(4-hydroxy-3,5-dimethylphenyl)acetaldehyde)

• Product name: 2-(4-hydroxy-3,5-dimethylphenyl)acetaldehyde
• CAS No: 1340220-69-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 6121758
• PubChem ID: 23378897

2-(4-hydroxy-3,5-dimethylphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(4-hydroxy-3,5-dimethylphenyl)acetaldehyde
• Benzeneacetaldehyde, 4-hydroxy-3,5-dimethyl-
• 1340220-69-0
• SCHEMBL4799617
• EN300-1842491
• AKOS014195472

• Inchi： 1S/C10H12O2/c1-7-5-9(3-4-11)6-8(2)10(7)12/h4-6,12H,3H2,1-2H3
• InChI Key： ZHUGBYUTTIPERW-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC(C)=C(O)C(C)=C1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 1.7

Experimental Properties

• Density: 1.090±0.06 g/cm3(Predicted)
• Boiling Point: 294.4±35.0 °C(Predicted)
• pka: 10.67±0.25(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes